Cas no 1451154-40-7 (Methyl 2-methoxyquinoline-7-carboxylate)
Methyl 2-methoxyquinoline-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-methoxyquinoline-7-carboxylate
- COC(=O)C1=CC=C2C=CC(=NC2=C1)OC
- 7-Quinolinecarboxylic acid, 2-methoxy-, methyl ester
- D80222
- BIC15440
- SB72060
- MFCD28676501
- CS-0161380
- Methyl2-methoxyquinoline-7-carboxylate
- BS-44789
- 1451154-40-7
-
- Inchi: 1S/C12H11NO3/c1-15-11-6-5-8-3-4-9(12(14)16-2)7-10(8)13-11/h3-7H,1-2H3
- InChI Key: GDLOIGJPEGXUMW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C2C=CC(C(=O)OC)=CC2=N1
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4
Methyl 2-methoxyquinoline-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505523-50mg |
Methyl2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 50mg |
$97 | 2022-06-12 | |
| Chemenu | CM505523-100mg |
Methyl2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 100mg |
$139 | 2022-06-12 | |
| Chemenu | CM505523-250mg |
Methyl2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 250mg |
$235 | 2022-06-12 | |
| Chemenu | CM505523-1g |
Methyl2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 1g |
$627 | 2022-06-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00742593-25mg |
Methyl 2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 25mg |
¥394.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00742593-50mg |
Methyl 2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 50mg |
¥629.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00742593-100mg |
Methyl 2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 100mg |
¥1005.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00742593-250mg |
Methyl 2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 250mg |
¥1708.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00742593-1g |
Methyl 2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 1g |
¥4610.0 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M41500-1g |
Methyl 2-methoxyquinoline-7-carboxylate |
1451154-40-7 | 95% | 1g |
¥4868.0 | 2024-07-19 |
Methyl 2-methoxyquinoline-7-carboxylate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Methyl 2-methoxyquinoline-7-carboxylate
Methyl 2-methoxyquinoline-7-carboxylate (CAS No. 1451154-40-7): A Comprehensive Overview
Methyl 2-methoxyquinoline-7-carboxylate, identified by its Chemical Abstracts Service (CAS) number CAS No. 1451154-40-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a methoxy-substituted quinoline core, has garnered attention due to its versatile applications in medicinal chemistry and potential therapeutic benefits.
The structure of Methyl 2-methoxyquinoline-7-carboxylate consists of a quinoline ring system with a methoxy group at the 2-position and a carboxylate ester at the 7-position. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups on the quinoline scaffold allows for diverse functionalization strategies, which are crucial for developing novel pharmacophores.
In recent years, Methyl 2-methoxyquinoline-7-carboxylate has been extensively studied for its potential applications in drug discovery. Quinoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group at the 2-position enhances the lipophilicity of the molecule, improving its solubility and membrane permeability, which are critical factors for drug efficacy.
One of the most compelling aspects of Methyl 2-methoxyquinoline-7-carboxylate is its role as a precursor in the synthesis of more complex quinoline-based drugs. For instance, it has been utilized in the preparation of antimalarial agents, where modifications to the quinoline scaffold can significantly alter biological activity. The carboxylate ester functionality provides a handle for further chemical transformations, such as amidation or coupling reactions, enabling the creation of novel derivatives with enhanced pharmacological properties.
Recent research has highlighted the importance of Methyl 2-methoxyquinoline-7-carboxylate in developing next-generation anticancer therapies. Quinoline derivatives have shown promise in targeting various cancer pathways, including those involving kinases and transcription factors. The methoxy group at the 2-position has been shown to modulate binding interactions with biological targets, leading to improved selectivity and reduced toxicity. This has spurred interest in exploring Methyl 2-methoxyquinoline-7-carboxylate as a key building block in oncology drug development.
The synthesis of Methyl 2-methoxyquinoline-7-carboxylate typically involves multi-step organic reactions, often starting from readily available quinoline precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing functional groups at specific positions on the quinoline ring.
In addition to its pharmaceutical applications, Methyl 2-methoxyquinoline-7-carboxylate has found utility in materials science and chemical biology. Its unique structural features make it a valuable tool for studying molecular interactions and designing novel materials with specific properties. For example, quinoline derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to emit light efficiently.
The future prospects for Methyl 2-methoxyquinoline-7-carboxylate are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are likely to drive innovation, leading to new derivatives with improved therapeutic profiles and functionalities. As our understanding of molecular interactions continues to evolve, compounds like Methyl 2-methoxyquinoline-7-carboxylate will remain at the forefront of scientific exploration.
1451154-40-7 (Methyl 2-methoxyquinoline-7-carboxylate) Related Products
- 105754-00-5(Benzoic acid, 4-(2-methoxy-6-quinolinyl)-, methyl ester)
- 10222-62-5(2-Methoxyquinoline-4-carboxylic acid)
- 5471-39-6(ethyl 2-ethoxyquinoline-4-carboxylate)
- 69552-20-1(4-Quinolinecarboxylicacid, 2-(acetyloxy)-6,7-dimethyl-)
- 5467-62-9(4-Quinolinecarboxylicacid, 2-ethoxy-)
- 39180-49-9(6-methoxyphenanthridine-3-carboxylic acid)
- 784150-90-9(5-methoxy-7-Indolizinecarboxylic acid methyl ester)
- 26156-51-4(Methyl 2-Methoxyisonicotinate)
- 105754-20-9(Benzoic acid, 4-(2-methoxy-8-methyl-6-quinolinyl)-, methyl ester)
- 467236-26-6(Methyl 2-(benzyloxy)isonicotinate)